Cas no 54173-39-6 (3,4,5-Trimethoxy-2-nitro acetophenone)

• Product Name: 3,4,5-Trimethoxy-2-nitro acetophenone
• CAS No: 54173-39-6
• MF: C₁₁H₁₃NO₆
• MW: 255.224023580551
• MDL: MFCD11109877
• CID: 56545
• PubChem ID: 12695154
• Update Time: 2025-05-21

3,4,5-Trimethoxy-2-nitro acetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-Trimethoxy-2-nitrophenyl)ethanone
• 3',4',5'-Trimethoxy-2'-nitroacetophenone
• 3,4,5-Trimethoxy-2-nitro acetophenone
• 2-nitro-3,4,5-trimethoxyacetophenone
• A830010
• 1-(3,4,5-trimethoxy-2-nitro-phenyl)ethanone
• DTXSID00507145
• 54173-39-6
• FT-0646308
• AM20080559
• Ethanone, 1-(3,4,5-trimethoxy-2-nitrophenyl)-
• 1-(3,4,5-Trimethoxy-2-nitrophenyl)ethan-1-one
• 1-(3,4,5-Trimethoxy-2-nitrophenyl)ethanone; 3,4,5-Trimethoxy-2-nitro acetophenone
• DB-023050

• MDL： MFCD11109877
• Inchi： 1S/C11H13NO6/c1-6(13)7-5-8(16-2)10(17-3)11(18-4)9(7)12(14)15/h5H,1-4H3
• InChI Key： ZHVMCSUVRFDCIY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(C(C)=O)=C1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 255.07400
• Monoisotopic Mass: 255.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.58000
• LogP: 2.34640

Additional information on 3,4,5-Trimethoxy-2-nitro acetophenone

3,4,5-Trimethoxy-2-nitro acetophenone: A Comprehensive Overview

3,4,5-Trimethoxy-2-nitro acetophenone, identified by the CAS registry number 54173-39-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a nitro group at the 2-position and methoxy groups at the 3, 4, and 5 positions of the acetophenone moiety. The presence of these functional groups imparts distinctive chemical properties to the molecule, making it a valuable component in numerous research and industrial applications.

The synthesis of 3,4,5-trimethoxy-2-nitro acetophenone involves a series of carefully controlled reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels in the production of this compound. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have highlighted innovative approaches to optimize the synthesis process using catalytic systems and green chemistry principles.

The chemical properties of 3,4,5-trimethoxy-2-nitro acetophenone are heavily influenced by its functional groups. The nitro group at the 2-position introduces strong electron-withdrawing effects, which enhance the reactivity of the molecule in various reactions. Meanwhile, the methoxy groups at positions 3, 4, and 5 contribute electron-donating effects through resonance and inductive mechanisms. This interplay between electron-withdrawing and electron-donating groups makes the compound highly versatile in different chemical transformations.

In terms of applications, 3,4,5-trimethoxy-2-nitro acetophenone has found significant use as an intermediate in organic synthesis. Its structure serves as a platform for constructing more complex molecules with tailored properties. For example, recent research has demonstrated its utility in the synthesis of bioactive compounds with potential applications in drug discovery. A study published in Nature Communications highlighted its role in generating novel scaffolds for anti-cancer drug development.

Beyond organic synthesis, this compound has also been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensing applications. For instance, researchers have reported its application as a ligand in transition metal-catalyzed reactions for selective oxidation processes.

The latest studies on 3,4,5-trimethoxy-2-nitro acetophenone have also delved into its photophysical properties. Investigations into its fluorescence behavior under different conditions have opened avenues for its application in optoelectronic materials. A research team from Stanford University recently reported its use as a fluorescent probe for detecting specific analytes in environmental monitoring systems.

In conclusion, 3,4,5-trimethoxy-2-nitro acetophenone, with its unique molecular architecture and versatile chemical properties, continues to be a focal point in contemporary chemical research. Its role as an intermediate in organic synthesis and its emerging applications in materials science underscore its importance across diverse scientific disciplines. As ongoing research unravels new facets of this compound's potential, it is poised to make even greater contributions to both academic and industrial advancements.